Cas no 6630-23-5 (Methyl 4-[(8-methoxy-6-oxobenzo[c]chromen-3-yl)oxymethyl]benzoate)

Methyl 4-[(8-methoxy-6-oxobenzo[c]chromen-3-yl)oxymethyl]benzoate structure
6630-23-5 structure
Product Name:Methyl 4-[(8-methoxy-6-oxobenzo[c]chromen-3-yl)oxymethyl]benzoate
CAS No:6630-23-5
MF:C23H18O6
MW:390.385426998138
CID:1707080
PubChem ID:1188206
Update Time:2025-04-21

Methyl 4-[(8-methoxy-6-oxobenzo[c]chromen-3-yl)oxymethyl]benzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 4-[(8-methoxy-6-oxobenzo[c]chromen-3-yl)oxymethyl]benzoate
    • ZINC00950422
    • STOCK1N-28010
    • MolPort-000-692-476
    • AKOS002376371
    • MCULE-8379779213
    • KB-256888
    • ZINC00950422; STOCK1N-28010; MolPort-000-692-476; AKOS002376371; MCULE-8379779213; KB-256888;
    • 6630-23-5
    • DTXSID00360853
    • methyl 4-{[(8-methoxy-6-oxo-6H-benzo[c]chromen-3-yl)oxy]methyl}benzoate
    • METHYL 4-[({8-METHOXY-6-OXO-6H-BENZO[C]CHROMEN-3-YL}OXY)METHYL]BENZOATE
    • 370584-58-0
    • STL458917
    • Inchi: 1S/C23H18O6/c1-26-16-7-9-18-19-10-8-17(12-21(19)29-23(25)20(18)11-16)28-13-14-3-5-15(6-4-14)22(24)27-2/h3-12H,13H2,1-2H3
    • InChI Key: WXULETIITIAMME-UHFFFAOYSA-N
    • SMILES: O1C(C2C=C(C=CC=2C2C=CC(=CC1=2)OCC1C=CC(C(=O)OC)=CC=1)OC)=O

Computed Properties

  • Exact Mass: 390.11034
  • Monoisotopic Mass: 390.110338
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 6
  • Complexity: 584
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 71.1
  • XLogP3: 4.3

Experimental Properties

  • Density: 1.3
  • Boiling Point: 593.1°C at 760 mmHg
  • Flash Point: 259.5°C
  • Refractive Index: 1.617
  • PSA: 71.06
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